Cas no 54784-85-9 (2,4-Hexadiyn-1-ol, 6-(4-bromophenoxy)-)
54784-85-9 structure
Product Name:2,4-Hexadiyn-1-ol, 6-(4-bromophenoxy)-
CAS No:54784-85-9
MF:C12H9BrO2
MW:265.102662801743
CID:1590766
Update Time:2024-09-11
2,4-Hexadiyn-1-ol, 6-(4-bromophenoxy)- Chemical and Physical Properties
Names and Identifiers
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- 2,4-Hexadiyn-1-ol, 6-(4-bromophenoxy)-
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- Inchi: 1S/C12H9BrO2/c13-11-5-7-12(8-6-11)15-10-4-2-1-3-9-14/h5-8,14H,9-10H2
- InChI Key: XYCIKESJDRHZQR-UHFFFAOYSA-N
- SMILES: C(O)C#CC#CCOC1=CC=C(Br)C=C1
Computed Properties
- Exact Mass: 263.97857
Experimental Properties
- Density: 1.503±0.06 g/cm3(Predicted)
- Boiling Point: 412.5±35.0 °C(Predicted)
- PSA: 29.46
- pka: 12.62±0.10(Predicted)
2,4-Hexadiyn-1-ol, 6-(4-bromophenoxy)- Related Literature
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Xiang Liu,Qian Sun,A. B. Djurišić,Maohai Xie,Baohu Dai,Jinyao Tang,Charles Surya,Changzhong Liao,Kaimin Shih RSC Adv., 2015,5, 100783-100789
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Xixi Li,Nanwei Zhu,Ruohan Li,Qinpu Zhang Anal. Methods, 2020,12, 3376-3381
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Robert P. Davies,Maria A. Giménez,Laura Patel,Andrew J. P. White Dalton Trans., 2008, 5705-5707
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Teresita Carrillo-Hernández,Philippe Schaeffer,Pierre Albrecht Chem. Commun., 2001, 1976-1977
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Kaiyuan Huang,Wangkang Qiu,Meilian Ou,Xiaorui Liu,Zenan Liao,Sheng Chu RSC Adv., 2020,10, 18824-18829
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